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Abstract
This technical guide details the protocol for determining the Minimum Inhibitory Concentration

(MIC) of Ceftezol Sodium, a first-generation cephalosporin, against clinically relevant bacterial

isolates. The methodology adheres to Clinical and Laboratory Standards Institute (CLSI) M07

guidelines.[1] This document covers mechanism of action, precise stock solution preparation,

microdilution workflow, and data interpretation, designed for researchers in drug discovery and

clinical microbiology.

Introduction & Mechanism of Action
Ceftezol Sodium is a semi-synthetic, first-generation cephalosporin antibiotic. Structurally

similar to cefazolin, it functions by inhibiting bacterial cell wall synthesis.[2][3]

Mechanism: Ceftezol binds irreversibly to Penicillin-Binding Proteins (PBPs) located on the

inner membrane of the bacterial cell wall. This binding inactivates the PBPs (specifically

transpeptidases), preventing the cross-linking of peptidoglycan chains.[4][5] The result is a
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weakened cell wall that succumbs to osmotic pressure, leading to cell lysis (bactericidal

effect).[2][3][4]

Spectrum: Primarily effective against Gram-positive cocci (except enterococci and MRSA)

and select Gram-negative bacilli (E. coli, Proteus mirabilis, Klebsiella spp.).

Clinical Relevance: Accurate MIC determination is critical for

pharmacokinetic/pharmacodynamic (PK/PD) modeling and for surveillance of resistance

trends in Enterobacterales.

Materials & Reagents
Antimicrobial Agent[1][3][6][7][8]

Compound: Ceftezol Sodium (Potency must be known, typically >850 µg/mg).

Storage: -20°C or -80°C (desiccated).

Solubility: Freely soluble in water.

Media
Cation-Adjusted Mueller-Hinton Broth (CAMHB): The gold standard medium for non-

fastidious organisms.

content: 20–25 mg/L[6]

content: 10–12.5 mg/L[6]

pH: 7.2 to 7.4 at 25°C.

Quality Control (QC) Strains
Staphylococcus aureus ATCC 29213[7][8][9][10]

Escherichia coli ATCC 25922[7]

Experimental Workflow
The following diagram outlines the logical flow of the Broth Microdilution assay.
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Start: Ceftezol Sodium Powder

Prepare Stock Solution
(10x or 100x Conc.)

Prepare Intermediate Dilutions
(2-fold serial in CAMHB)

Dispense into 96-well Plate
(50µL Drug + 50µL Cells)

Prepare Bacterial Inoculum
(0.5 McFarland -> 5x10^5 CFU/mL)

Incubate
(35 ± 2°C, 16-20 hrs)

Read Results
(Visual or Automated)

QC Validation
(Within Ranges?)

Report MIC

Yes

Reject & Repeat

No

Click to download full resolution via product page

Caption: Figure 1. Step-by-step workflow for Broth Microdilution MIC determination.
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Detailed Protocols
Protocol 1: Preparation of Stock Solution
Critical Step: Antibiotic powders are not 100% pure. You must adjust for potency.

Calculate Weight: Use the formula below to determine the mass of powder required to

achieve a target concentration (e.g., 1000 µg/mL or 1280 µg/mL).

Example: To make 10 mL of 1280 µg/mL stock from a powder with potency 900 µg/mg:

Solvent: Dissolve Ceftezol Sodium in sterile distilled water. No co-solvent (DMSO) is needed.

Sterilization: Filter sterilize using a 0.22 µm membrane filter (PES or PVDF).

Storage: Aliquot into small volumes (e.g., 500 µL) and store at -60°C or below. Do not

refreeze.

Protocol 2: Broth Microdilution Assay
Objective: To test a range of concentrations (typically 0.125 µg/mL to 64 µg/mL).

Plate Preparation:

Use sterile, round-bottom 96-well polystyrene plates.

Column 1: Add 100 µL of the highest drug concentration (prepared in CAMHB).

Columns 2-10: Add 50 µL of CAMHB.

Serial Dilution: Transfer 50 µL from Col 1 to Col 2, mix, transfer to Col 3, etc. Discard 50

µL from Col 10.

Column 11 (Growth Control): 50 µL CAMHB (no drug).

Column 12 (Sterility Control): 100 µL CAMHB (no drug, no cells).

Inoculum Preparation:
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Direct Colony Suspension: Pick 3-5 colonies from an overnight agar plate (non-selective

media).

Suspend in saline to match 0.5 McFarland turbidity standard (approx.

CFU/mL).

Dilution: Dilute this suspension 1:100 in CAMHB. (Result:

CFU/mL).

Inoculation:

Add 50 µL of the diluted inoculum to wells in Columns 1 through 11.

Final Well Concentration: Bacterial density

CFU/mL. Drug concentration is halved by this addition.

Incubation:

Seal plate with perforated adhesive seal or loose lid to prevent evaporation.

Incubate at 35 ± 2°C in ambient air for 16–20 hours.

Data Analysis & Interpretation
Reading the MIC
The MIC is defined as the lowest concentration of antimicrobial agent that completely inhibits

visible growth of the organism as detected by the unaided eye.[11]

Visual Check: Place the plate on a dark background or use a reading mirror.

Growth: Turbidity or a "button" of cells at the bottom.

No Growth: Clear broth.

Trailing: Ignore faint haze (common with some beta-lactams); read the point of complete

inhibition.
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Quality Control Ranges
To validate the assay, QC strains must fall within established ranges. While specific Ceftezol

ranges may not be explicitly listed in all editions of CLSI M100, Cefazolin is often used as the

surrogate class representative for 1st generation cephalosporins.

Organism ATCC Strain
Expected MIC Range
(µg/mL)*

Staphylococcus aureus 29213 0.25 – 1.0

Escherichia coli 25922 1.0 – 4.0

*Note: Ranges are based on Cefazolin (CLSI M100) as a class proxy. Always verify with the

specific drug Certificate of Analysis if available.

Interpretation (Breakpoints)
For clinical isolates, MICs are categorized as Susceptible (S), Intermediate (I), or Resistant (R).

As Ceftezol is an older agent, specific breakpoints may vary by region. Common surrogates

(Cefazolin) for Enterobacterales are:

Susceptible:

µg/mL

Intermediate: 4 µg/mL

Resistant:

µg/mL

Troubleshooting Guide
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Issue Possible Cause Corrective Action

Growth in Sterility Well
Contaminated media or

technique.

Discard data. Re-filter sterilize

stock and use fresh media.

No Growth in Control Well
Inoculum too light or non-

viable cells.

Verify 0.5 McFarland.[12] Use

fresh (<24h) culture plates.

"Skipped" Wells
Pipetting error or

contamination.

Ensure tips are changed or

washed properly. Do not

report; repeat test.

MICs consistently high
Inoculum too heavy (

).

Check turbidity meter

calibration. Perform colony

counts to verify.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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